3-(2-Methoxy-5-trifluoromethylphenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-[2-methoxy-5-(trifluoromethyl)phenyl]-5-nitrobenzoic acid
• InChI: InChI=1S/C15H10F3NO5/c1-24-13-3-2-10(15(16,17)18)7-12(13)8-4-9(14(20)21)6-11(5-8)19(22)23/h2-7H,1H3,(H,20,21)
• InChI Key: UGHLIRHELHWJKW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C15H10F3NO5
• DSSTOX Substance ID: DTXSID60692147
• Molecular Weight: 341.24 g/mol
• CAS RN: 1262011-01-7

Description

3-(2-Methoxy-5-trifluoromethylphenyl)-5-nitrobenzoic acid, or 3-MTF-5-NB, is a nitrobenzoic acid derivative that is used in a variety of scientific research applications. It is synthesized by the reaction of 2-methoxy-5-trifluoromethylphenol with nitric acid, and is available in 95% purity. This compound has been studied for its biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Scientific Research Applications

3-MTF-5-NB has been used in a variety of scientific research applications. It has been used as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. It has also been used as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, 3-MTF-5-NB has been used as an inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine.

Mechanism of Action

The mechanism of action of 3-MTF-5-NB is not yet fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2), acetylcholinesterase (AChE), and monoamine oxidase (MAO). In the case of COX-2, 3-MTF-5-NB binds to the active site of the enzyme, preventing the substrate from binding and thus inhibiting the enzyme’s activity. In the case of AChE and MAO, 3-MTF-5-NB binds to the active site of the enzyme, preventing the substrate from binding and thus inhibiting the enzyme’s activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-MTF-5-NB are not yet fully understood. However, it is believed to have anti-inflammatory and analgesic effects. Additionally, it is believed to have neuroprotective effects, as it has been shown to inhibit the breakdown of the neurotransmitters acetylcholine and serotonin.

Advantages and Limitations for Lab Experiments

3-MTF-5-NB has several advantages and limitations for use in lab experiments. One advantage is that it is available in 95% purity, which is suitable for most laboratory experiments. Additionally, it is relatively stable and can be stored at room temperature for extended periods of time. However, it is water-soluble and can be easily degraded in aqueous solutions, so it should be stored in a dry environment. Additionally, it is toxic in high concentrations, so proper safety precautions should be taken when handling it.

Future Directions

The potential future directions for 3-MTF-5-NB include further research into its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. Additionally, further research into the synthesis of the compound and its potential for use in other scientific research applications could be explored. Additionally, further research into its safety and toxicity profile could be conducted. Finally, further research into the potential for 3-MTF-5-NB to be used in drug delivery systems could be explored.

Synthesis Methods

3-MTF-5-NB can be synthesized by the reaction of 2-methoxy-5-trifluoromethylphenol with nitric acid. This reaction is conducted in an aqueous solution, and the resulting product is a white to pale yellow solid. The purity of the product can be increased by recrystallization from methanol, and the product can be obtained in 95% purity.